Cas no 256236-25-6 (5,7,3',4'-Tetra-O-benzyl-4-(2-hydroxyethoxy)-(-)-epicatechin)

• Product Name: 5,7,3',4'-Tetra-O-benzyl-4-(2-hydroxyethoxy)-(-)-epicatechin
• CAS No: 256236-25-6
• MF: C₄₅H₄₂O₈
• MW: 710.810193538666
• CID: 2847404
• PubChem ID: 11072566
• Update Time: 2025-04-21

5,7,3',4'-Tetra-O-benzyl-4-(2-hydroxyethoxy)-(-)-epicatechin Chemical and Physical Properties

Names and Identifiers

• 5,7,3',4'-Tetra-O-benzyl-4-(2-hydroxyethoxy)-(-)-epicatechin
• SCHEMBL14408048
• DTXSID50454110
• 256236-25-6

• Inchi： 1S/C45H42O8/c46-23-24-48-45-42-40(52-31-35-19-11-4-12-20-35)26-37(49-28-32-13-5-1-6-14-32)27-41(42)53-44(43(45)47)36-21-22-38(50-29-33-15-7-2-8-16-33)39(25-36)51-30-34-17-9-3-10-18-34/h1-22,25-27,43-47H,23-24,28-31H2/t43-,44+,45?/m0/s1
• InChI Key： UFUPNHFDBRIMKL-ZWBBIZCESA-N
• SMILES： O1C2C=C(C=C(C=2C([C@H]([C@H]1C1C=CC(=C(C=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)O)OCCO)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 710.28796829Da
• Monoisotopic Mass: 710.28796829Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 53
• Rotatable Bond Count: 16
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 95.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 856.3±65.0 °C at 760 mmHg
• Flash Point: 471.7±34.3 °C
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

5,7,3',4'-Tetra-O-benzyl-4-(2-hydroxyethoxy)-(-)-epicatechin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavan-3-ols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavan-3-ols